5-Morpholinonicotinaldehyde
Overview
Description
5-Morpholinonicotinaldehyde is a chemical compound that belongs to the class of heterocyclic organic compounds. It is a derivative of nicotinaldehyde and has a morpholine ring attached to it. This compound is widely used in scientific research due to its unique properties and applications.
Mechanism of Action
The mechanism of action of 5-Morpholinonicotinaldehyde is not fully understood. However, it is known to interact with metal ions and form complexes that have unique properties. These complexes are used in various applications such as catalysis and sensing of metal ions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Morpholinonicotinaldehyde are not well studied. However, it is known to have low toxicity and is relatively safe for use in laboratory experiments. It is also known to have unique properties that make it useful in various applications.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Morpholinonicotinaldehyde in laboratory experiments include its unique properties, low toxicity, and easy synthesis. However, the limitations include its limited solubility in water and its high cost.
Future Directions
There are many future directions for the use of 5-Morpholinonicotinaldehyde in scientific research. One direction is the development of new metal complexes for catalysis and other applications. Another direction is the use of this compound in the development of new drugs and therapies for various diseases. Additionally, the use of this compound in the detection of metal ions in biological systems is an area of future research.
Scientific Research Applications
5-Morpholinonicotinaldehyde has various applications in scientific research. It is used as a fluorescent probe for the detection of metal ions in biological systems. It is also used as a ligand in the synthesis of metal complexes for catalysis and other applications. Additionally, this compound is used in the development of new drugs and therapies for various diseases.
properties
IUPAC Name |
5-morpholin-4-ylpyridine-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c13-8-9-5-10(7-11-6-9)12-1-3-14-4-2-12/h5-8H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTJCNAZPQVEHLC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CN=CC(=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Morpholinonicotinaldehyde |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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